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Compound Name: A 922500

Cat. No.: B1666454 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
A-922500 is a potent, selective, and orally bioavailable small molecule inhibitor of

Diacylglycerol Acyltransferase 1 (DGAT-1).[1][2][3][4] DGAT-1 is a key enzyme in the final step

of triglyceride synthesis, catalyzing the esterification of diacylglycerol with a fatty acyl-CoA. Due

to its critical role in lipid metabolism, DGAT-1 is a significant therapeutic target for metabolic

diseases such as obesity and type 2 diabetes. A-922500 exhibits high selectivity for DGAT-1

over other acyltransferases like DGAT-2 and acyl-coenzyme A:cholesterol acyltransferase

(ACAT). These application notes provide a comprehensive guide to utilizing A-922500 in in vitro

assays, including recommended working concentrations and detailed experimental protocols.

Quantitative Data Summary
The following table summarizes the reported potency of A-922500 against various targets in

different assay systems. This data is essential for determining the optimal concentration range

for your specific in vitro experiments.
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Target Species Assay System Potency (IC₅₀) Reference

DGAT-1 Human
Recombinant

Enzyme
7 nM

Human
Recombinant

Enzyme
9 nM

Human

HEK293 cells

expressing

DGAT1

17 nM

Mouse
Recombinant

Enzyme
22 nM

Mouse
Recombinant

Enzyme
24 nM

DGAT-2 Not Specified Not Specified 53 µM

ACAT-1 Not Specified Not Specified 296 µM

ACAT-2 Not Specified Not Specified 296 µM

Note: The IC₅₀ values can vary depending on the specific experimental conditions, such as

substrate concentrations and incubation times. It is recommended to perform a dose-response

curve to determine the optimal concentration for your particular assay.

Mechanism of Action and Signaling Pathway
A-922500 functions by directly inhibiting the enzymatic activity of DGAT-1. This enzyme is

located in the endoplasmic reticulum and plays a crucial role in the terminal step of triglyceride

biosynthesis. By blocking DGAT-1, A-922500 prevents the conversion of diacylglycerol (DAG)

and fatty acyl-CoA into triglycerides (TAG). This leads to a reduction in intracellular triglyceride

accumulation and a decrease in the formation of lipid droplets.
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Start

Seed cells in appropriate culture plates

Allow cells to adhere overnight

Prepare serial dilutions of A-922500
from stock solution in culture medium

Treat cells with A-922500 or vehicle control

Incubate for the desired time period
(e.g., 24-72 hours)

Perform downstream assays:
- Triglyceride quantification

- Lipid droplet staining
- Cell viability assay

- Gene expression analysis

Analyze and interpret data

End
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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